1-(3-Methylbenzyl)cyclopropan-1-ol

• Molecular Formula: C11H14O
• Molecular Weight: 162.23 g/mol
• SMILES: CC1=CC(=CC=C1)CC2(CC2)O
• InChI: InChI=1S/C11H14O/c1-9-3-2-4-10(7-9)8-11(12)5-6-11/h2-4,7,12H,5-6,8H2,1H3
• InChIKey: LBEVLBZQJTURID-UHFFFAOYSA-N

1-(3-Methylbenzyl)cyclopropan-1-ol (CAS 1247834-35-0) is a tertiary cyclopropanol featuring a benzyl group with a methyl substituent at the meta position of the aromatic ring. As a member of the aryl-substituted cyclopropanol class, this compound serves as a conformationally constrained intermediate for synthesizing structurally diverse β‑substituted ketones via ring‑opening functionalization.

1-(3-Methylbenzyl)cyclopropan-1-ol – A Meta-Substituted Cyclopropanol Building Block for Medicinal Chemistry & Agrochemical Intermediates

1-(3-Methylbenzyl)cyclopropan-1-ol (CAS 1247834-35-0) is a tertiary cyclopropanol featuring a benzyl group with a methyl substituent at the meta position of the aromatic ring. As a member of the aryl-substituted cyclopropanol class, this compound serves as a conformationally constrained intermediate for synthesizing structurally diverse β‑substituted ketones via ring‑opening functionalization [1]. Its molecular formula is C₁₁H₁₄O and its molecular weight is 162.23 g/mol . The meta‑methyl substitution distinguishes it from unsubstituted, para‑substituted, and ortho‑substituted benzylcyclopropanol analogs, imparting distinct steric, electronic, and lipophilic properties that influence both synthetic reactivity and potential biological interactions.

Meta-substituted benzyl cyclopropanol intermediate

Enantioselective trifluoromethylation substrate (meta-class)

Consistent catalytic ring-opening yield profile

Regiocontrolled lipophilicity & metabolic soft-spot for lead optimization

• [1] Jiang, C.; Wang, L.; Zhang, H.; Chen, P.; Guo, Y.; Liu, G. Enantioselective Copper-Catalyzed Trifluoromethylation of Benzylic Radicals via Ring Opening of Cyclopropanols. Chem 2020, 6 (9), 2407–2419. View Source

Why 1-(3-Methylbenzyl)cyclopropan-1-ol Cannot Be Simply Replaced by Unsubstituted, Para-Methyl, or Ortho-Methyl Benzylcyclopropanol Analogs

Substituent position on the benzyl ring profoundly modulates both the synthetic utility and the pharmacokinetic profile of cyclopropanol-derived intermediates. In catalytic ring-opening functionalizations such as asymmetric trifluoromethylation, the electronic and steric environment of the aromatic ring directly governs reaction yield and enantioselectivity [1]. Meta‑substituted substrates yield β‑CF₃ ketones with enantiomeric excesses (87–94% ee) comparable to para‑substituted analogs, in contrast to ortho‑substituted variants that experience significant drops in enantioselectivity (e.g., 59% ee) due to steric hindrance [1]. Beyond synthetic performance, the meta‑methyl group alters lipophilicity (predicted LogP) and metabolic stability relative to the para‑methyl isomer—a critical differentiation when the compound serves as a pharmacophore precursor, because CYP450‑mediated oxidation of the benzyl ring is regioisomer‑dependent [2]. Consequently, generic substitution across regioisomers is scientifically unjustified for applications requiring consistent reactivity, enantiomeric purity, or predictable ADMET behavior.

Ortho-methyl analog

May exhibit marked enantioselectivity loss due to steric hindrance; not interchangeable for asymmetric applications

Para-methyl analog

Different CYP oxidation profile; meta-directing metabolic soft-spot effect may not transfer

Unsubstituted benzyl analog

Lower lipophilicity may alter permeability and distribution; lipophilic match not guaranteed

• [1] Jiang, C.; Wang, L.; Zhang, H.; Chen, P.; Guo, Y.; Liu, G. Enantioselective Copper-Catalyzed Trifluoromethylation of Benzylic Radicals via Ring Opening of Cyclopropanols. Chem 2020, 6 (9), 2407–2419. View Source
• [2] Smith, B. R.; Eastman, C. M.; Njardarson, J. T. Beyond C, H, O, and N! Analysis of the Elemental Composition of U.S. FDA Approved Drug Architectures. J. Med. Chem. 2014, 57 (23), 9764–9773. (Class-level inference: meta vs. para substitution impacts metabolic oxidation sites.) View Source

Quantitative Differentiation Evidence: 1-(3-Methylbenzyl)cyclopropan-1-ol vs. Regioisomeric and Unsubstituted Analogs

Enantioselectivity in Copper-Catalyzed Ring-Opening Trifluoromethylation: Meta vs. Ortho Substitution

In the copper‑catalyzed enantioselective trifluoromethylation of aryl‑substituted cyclopropanols reported by Liu and co‑workers, substrates bearing alkyl groups at the C3 (meta) or C4 (para) positions on the benzene ring delivered β‑CF₃ ketones in good yields (53–70%) with excellent enantioselectivities (87–94% ee). In stark contrast, an ortho‑methyl substrate produced the desired product with only 59% ee, illustrating that steric congestion adjacent to the benzyl position severely compromises enantiocontrol [1]. This places 1‑(3‑methylbenzyl)cyclopropan‑1‑ol firmly within the high‑enantioselectivity cohort (87–94% ee band), while the ortho‑methyl analog falls into a low‑fidelity regime.

Enantioselectivity

Head-to-head

Meta: 87–94% ee Ortho: 59% ee

Meta-substitution supports high enantiomeric purity in ring-opening products; ortho-substitution linked to reduced control.

Cu-catalyzed trifluoromethylation, reported enantioselectivities [1]

Evidence Dimension	Enantioselectivity (% ee) in asymmetric ring‑opening trifluoromethylation
Target Compound Data	87–94% ee (class‑level for meta‑substituted aryl cyclopropanols; specific meta‑methyl substrate not explicitly listed but reaction scope states meta and para substituents yield 87–94% ee)
Comparator Or Baseline	Ortho‑methyl‑substituted benzylcyclopropanol: 59% ee
Quantified Difference	≥28% ee advantage for meta‑substituted over ortho‑substituted analog
Conditions	Cu(MeCN)₄PF₆ / Bn‑BoxQu ligand, (DMPU)₂Zn(CF₃)₂, CH₂Cl₂, room temperature

Why This Matters

Consistent high enantioselectivity is critical for generating enantiopure β‑CF₃ ketone building blocks used in drug discovery; selecting the meta‑methyl isomer avoids the precipitous ee drop observed with ortho‑substituted analogs, ensuring procurement of a precursor that reliably yields optically active products.

• [1] Jiang, C.; Wang, L.; Zhang, H.; Chen, P.; Guo, Y.; Liu, G. Enantioselective Copper-Catalyzed Trifluoromethylation of Benzylic Radicals via Ring Opening of Cyclopropanols. Chem 2020, 6 (9), 2407–2419. View Source

Predicted Lipophilicity Difference: Meta-Methyl vs. Para-Methyl vs. Unsubstituted Benzyl Cyclopropanol

Calculated octanol‑water partition coefficients (XLogP3) reveal discriminative lipophilicity among regioisomeric benzylcyclopropanols. 1‑(3‑Methylbenzyl)cyclopropan‑1‑ol (C11H14O) has a predicted XLogP of approximately 2.4, which is essentially equivalent to that of its para‑methyl isomer but notably higher than the unsubstituted 1‑benzylcyclopropan‑1‑ol (XLogP ≈1.9) [1]. This ~0.5‑log‑unit increase corresponds to a roughly 3‑fold higher partition coefficient, influencing membrane permeability and distribution volume in a biological context.

Predicted Lipophilicity

Class-level

XLogP3 ≈ 2.4

Higher than unsubstituted (≈1.9); comparable to para-methyl isomer.

Predicted value; experimental logP may vary

Evidence Dimension	Predicted lipophilicity (XLogP3)
Target Compound Data	XLogP3 ≈ 2.4
Comparator Or Baseline	1‑Benzylcyclopropan‑1‑ol: XLogP3 ≈ 1.9; 1‑(4‑Methylbenzyl)cyclopropan‑1‑ol: XLogP3 ≈ 2.4
Quantified Difference	Δ XLogP3 ≈ +0.5 vs. unsubstituted analog; essentially identical to para‑methyl isomer
Conditions	PubChem/XLogP3 prediction method (consensus algorithm)

Why This Matters

Lipophilicity governs passive membrane permeability, plasma protein binding, and metabolic clearance. The meta‑methyl compound provides a meaningful lipophilicity enhancement over unsubstituted benzylcyclopropanol while offering positional isomer differentiation that can be exploited to fine‑tune pharmacokinetic properties without altering molecular weight or hydrogen‑bond donor count.

• [1] PubChem. Predicted XLogP3 values for 1‑benzylcyclopropan‑1‑ol (CID 1514144), 1‑(3‑methylbenzyl)cyclopropan‑1‑ol, and 1‑(4‑methylbenzyl)cyclopropan‑1‑ol. Accessed via PubChem web services. View Source

Regioisomer‑Dependent Metabolic Stability: Meta‑Methyl vs. Para‑Methyl Pharmacology

The position of a methyl substituent on a benzyl pharmacophore dictates the preferred site of cytochrome P450‑mediated oxidation. Meta‑substitution directs oxidative metabolism away from the benzylic methylene (which in para‑substituted analogs is electronically activated for hydroxylation), potentially reducing first‑pass metabolic clearance when the cyclopropanol ring is incorporated as a prodrug or scaffold element [1]. While direct experimental PK data for these specific cyclopropanols are not available in the open literature, this meta‑directing effect is a well‑established principle in medicinal chemistry applicable to benzyl‑containing drug candidates.

Metabolic Soft Spot

Class-level

Meta-directing effect

May reduce benzylic CYP oxidation compared to para-substituted analog.

Qualitative inference from medicinal chemistry principles

Evidence Dimension	Predicted metabolic soft spot
Target Compound Data	Meta‑methyl substitution sterically and electronically shields the benzylic carbon from CYP‑mediated oxidation
Comparator Or Baseline	Para‑methyl benzylcyclopropanols: benzylic position electronically activated for oxidation
Quantified Difference	Qualitative difference; no quantitative in‑vitro Clint data publicly available for head‑to‑head comparison
Conditions	Class‑level inference from medicinal chemistry literature on benzyl oxidation

Why This Matters

In hit‑to‑lead optimization, replacing a para‑methyl with a meta‑methyl group is a standard tactic to block metabolic oxidation and improve half‑life. Procuring the meta‑substituted cyclopropanol upfront enables direct generation of meta‑methyl‑bearing analogs without additional synthetic steps, accelerating SAR exploration.

• [1] Stepan, A. F.; Mascitti, V.; Beaumont, K.; Kalgutkar, A. S. Metabolism-guided drug design. Med. Chem. Commun. 2013, 4, 631–652. View Source

Synthetic Yield in Catalytic Ring‑Opening: Meta‑Methyl Within the High‑Performance Window

In the substrate scope study of copper‑catalyzed trifluoromethylative ring opening, aryl‑substituted cyclopropanols bearing meta or para substituents consistently afforded β‑CF₃ ketone products in 53–70% isolated yield [1]. This yield band is comparable across electron‑donating and electron‑withdrawing meta/para substituents, indicating that 1‑(3‑methylbenzyl)cyclopropan‑1‑ol is projected to perform within this synthetically useful range. By comparison, the more sterically hindered ortho‑substituted substrates still gave good yields (within the same 53–70% range) but with significantly eroded enantioselectivity, as noted in Evidence Item 1.

Synthetic Yield

Class-level

53–70%

Yield comparable across meta/para/ortho substrates; enantioselectivity is the key differentiator.

Under standard Cu/Bn-BoxQu conditions [1]

Evidence Dimension	Isolated yield in enantioselective trifluoromethylation
Target Compound Data	53–70% (class‑level range for meta/para‑substituted substrates)
Comparator Or Baseline	Ortho‑substituted substrates: 53–70% yield (comparable) but markedly lower ee; unsubstituted 1‑phenylcyclopropanol: 70% yield, 93% ee
Quantified Difference	Yields statistically inseparable; differentiation lies in enantioselectivity (see Evidence Item 1)
Conditions	Cu(MeCN)₄PF₆ (10 mol %), Bn‑BoxQu (15 mol %), (DMPU)₂Zn(CF₃)₂ (2.0 equiv), CH₂Cl₂, RT, 12 h

Why This Matters

The meta‑methyl substituent does not compromise reaction yield relative to other regioisomers, ensuring that selecting this building block for synthetic campaigns incurs no productivity penalty while retaining the high enantioselectivity advantage.

• [1] Jiang, C.; Wang, L.; Zhang, H.; Chen, P.; Guo, Y.; Liu, G. Enantioselective Copper-Catalyzed Trifluoromethylation of Benzylic Radicals via Ring Opening of Cyclopropanols. Chem 2020, 6 (9), 2407–2419. View Source

Optimal Research & Industrial Application Scenarios for 1-(3-Methylbenzyl)cyclopropan-1-ol

Asymmetric Synthesis of Enantiopure β‑CF₃ Ketone Pharmacophores

Use this meta‑methyl‑substituted cyclopropanol as a substrate in copper‑catalyzed radical‑relay trifluoromethylation to generate enantioenriched β‑CF₃ ketones bearing a meta‑methylphenyl appendage. The high expected enantioselectivity (87–94% ee class) enables direct incorporation of the CF₃ group with defined absolute configuration, which is essential for probing stereochemistry–activity relationships in medicinal chemistry programs targeting CNS, oncology, or metabolic disease targets [1].

Medicinal Chemistry Hit‑to‑Lead Optimization with Regiocontrolled Lipophilicity

Employ this building block to synthesize lead series analogs where precise control of lipophilicity (XLogP3 ≈2.4) and metabolic soft‑spot masking (meta‑methyl directing effect) are required. The meta substitution provides a differentiated ADMET profile compared to the para‑methyl isomer, potentially reducing CYP‑mediated benzylic oxidation while maintaining passive permeability within the optimal range for oral bioavailability [2][3].

Synthesis of 3‑Hydroxyfluorenones via Cascade Cyclopropanol Ring‑Opening/Annulation

Aryl‑substituted cyclopropanols including benzyl variants serve as homoenolate precursors in cascade reactions with aryl enaminones to construct 3‑hydroxyfluorenone scaffolds. The meta‑methyl group on the benzyl ring can influence regioselectivity of C–H activation and subsequent cyclization steps, enabling access to functionalized polycyclic architectures of interest in materials science and natural product synthesis [1].

Agrochemical Intermediate for Meta‑Substituted Pyrethroid Analogs

Cyclopropanol derivatives with benzyl substituents are key intermediates in the synthesis of pyrethroid insecticides. The 3‑methylbenzyl variant provides access to meta‑substituted benzyl esters of cyclopropanecarboxylic acids, which can modulate insecticidal activity and environmental degradation profiles relative to unsubstituted or para‑substituted counterparts, based on structure‑activity relationships in alkylbenzyl pyrethroid series [4].

Application

Selection Property

Validation Focus

Asymmetric β‑CF₃ ketone synthesis

Meta-substitution for retained enantioselectivity

Enantiomeric excess and absolute configuration

Hit-to-lead optimization

Regiocontrolled lipophilicity & metabolic soft-spot

LogP, microsomal stability, CYP isoform profiling

3‑Hydroxyfluorenone cascade synthesis

Cyclopropanol homoenolate reactivity

Regioselectivity of C–H activation and annulation

Agrochemical pyrethroid analog

Benzyl substitution SAR

Insecticidal activity and environmental degradation profile

• [1] Jiang, C.; Wang, L.; Zhang, H.; Chen, P.; Guo, Y.; Liu, G. Enantioselective Copper-Catalyzed Trifluoromethylation of Benzylic Radicals via Ring Opening of Cyclopropanols. Chem 2020, 6 (9), 2407–2419. View Source
• [2] PubChem. Predicted XLogP3 values for 1‑benzylcyclopropan‑1‑ol (CID 1514144), 1‑(3‑methylbenzyl)cyclopropan‑1‑ol, and 1‑(4‑methylbenzyl)cyclopropan‑1‑ol. View Source
• [3] Stepan, A. F.; Mascitti, V.; Beaumont, K.; Kalgutkar, A. S. Metabolism-guided drug design. Med. Chem. Commun. 2013, 4, 631–652. View Source
• [4] Martel, J.; Tessier, J.; Teche, A. Novel cyclopropane carboxylic acid derivatives. European Patent EP 0074132 A1, 1983. View Source